Cas no 1797017-06-1 (2-(3,4-dimethoxyphenyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one
• CAS No: 1797017-06-1
• MF: C₁₉H₂₀FNO₅S
• MW: 393.429207801819
• CID: 6249121
• PubChem ID: 71809213
• Update Time: 2025-05-20

2-(3,4-dimethoxyphenyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one
• 2-(3,4-dimethoxyphenyl)-1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]ethanone
• AKOS024564368
• 2-(3,4-dimethoxyphenyl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]ethan-1-one
• 2-(3,4-dimethoxyphenyl)-1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)ethanone
• 1797017-06-1
• F6442-0101

• Inchi： 1S/C19H20FNO5S/c1-25-17-8-3-13(9-18(17)26-2)10-19(22)21-11-16(12-21)27(23,24)15-6-4-14(20)5-7-15/h3-9,16H,10-12H2,1-2H3
• InChI Key： PHRGJORQBIQNFL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(CC2C=CC(=C(C=2)OC)OC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 393.10462207g/mol
• Monoisotopic Mass: 393.10462207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one

Compound CAS No. 1797017-06-1: 2-(3,4-Dimethoxyphenyl)-1-(3-(4-fluorobenzenesulfonyl)azetidin-1-yl)ethanone

The compound with CAS No. 1797017-06-1, named 2-(3,4-Dimethoxyphenyl)-1-(3-(4-fluorobenzenesulfonyl)azetidin-1-yl)ethanone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule is characterized by a dimethoxyphenyl group, a fluorobenzenesulfonyl moiety, and an azetidinone ring system, which collectively contribute to its versatile properties.

Recent studies have highlighted the importance of dimethoxyphenyl groups in modulating the pharmacokinetic profiles of bioactive compounds. The presence of two methoxy groups on the aromatic ring enhances the compound's solubility and stability, making it suitable for use in drug delivery systems. Additionally, the fluorobenzenesulfonyl group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and selectivity of the molecule in various chemical reactions.

The azetidinone ring system in this compound adds another layer of complexity to its structure. Azetidinones are four-membered lactams that are often found in natural products and have been extensively studied for their role in enzyme inhibition and receptor binding. Recent research has demonstrated that azetidinones can act as potent inhibitors of certain proteases, making them valuable targets in the development of antiviral and anticancer therapies.

One of the most exciting developments involving this compound is its potential application in the field of oncology. Studies have shown that 2-(3,4-Dimethoxyphenyl)-1-(3-(4-fluorobenzenesulfonyl)azetidin-1-yl)ethanone exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in tumor progression and metastasis.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical synthesis as a versatile building block. The combination of a dimethoxyphenyl group and a fluorobenzenesulfonyl moiety makes it an ideal candidate for constructing complex molecules with tailored functionalities. Researchers have successfully utilized this compound as a precursor in the synthesis of novel antibiotics and anti-inflammatory agents.

The synthesis of 2-(3,4-Dimethoxyphenyl)-1-(3-(4-fluorobenzenesulfonyl)azetidin-1-yl)ethanone involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods ensure high yields and excellent purity levels, making the compound suitable for both academic research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its impact on aquatic ecosystems. This property is particularly important for compounds intended for use in agrochemicals or personal care products.

In conclusion, 2-(3,4-Dimethoxyphenyl)-1-(3-(4-fluorobenzenesulfonyl)azetidin-1-yl)ethanone (CAS No. 1797017-06-1) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and pharmacology, position it as a promising candidate for future innovations in drug discovery and materials science.